rivicycline
rivicycline
Brand Name:
Vulcanchem
CAS No.:
130030-59-0
VCID:
VC0135572
InChI:
InChI=1S/C43H58N4O12.C22H24N2O8.C17H20N4O6.C12H17N4OS.ClH/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49;1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15;1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h11-14,19-21,23-25,29,34-35,39,44,49-51,53H,15-18H2,1-10H3,(H,45,55);4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27);5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q;;;+1;/p-1/b12-11+,19-14+,22-13+,28-20+;;;;/t21-,23+,24+,25+,29-,34-,35+,39+,43-;9-,10-,15-,21+,22-;11-,12+,14-;;/m001../s1
SMILES:
CC1C=CC=C(C(=O)NC2=C(C3=C(C(=C4C(=C3C(=O)C2=CNN5CCN(CC5)C)C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C.CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O.CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.[Cl-]
Molecular Formula:
C94H119ClN14O27S
Molecular Weight:
1944.567
rivicycline
CAS No.: 130030-59-0
Main Products
VCID: VC0135572
Molecular Formula: C94H119ClN14O27S
Molecular Weight: 1944.567
| CAS No. | 130030-59-0 |
|---|---|
| Product Name | rivicycline |
| Molecular Formula | C94H119ClN14O27S |
| Molecular Weight | 1944.567 |
| Standard InChI | InChI=1S/C43H58N4O12.C22H24N2O8.C17H20N4O6.C12H17N4OS.ClH/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49;1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15;1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h11-14,19-21,23-25,29,34-35,39,44,49-51,53H,15-18H2,1-10H3,(H,45,55);4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27);5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q;;;+1;/p-1/b12-11+,19-14+,22-13+,28-20+;;;;/t21-,23+,24+,25+,29-,34-,35+,39+,43-;9-,10-,15-,21+,22-;11-,12+,14-;;/m001../s1 |
| Standard InChIKey | IOBARSJOYGBKGT-BNVIECQASA-M |
| SMILES | CC1C=CC=C(C(=O)NC2=C(C3=C(C(=C4C(=C3C(=O)C2=CNN5CCN(CC5)C)C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C.CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O.CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.[Cl-] |
| Synonyms | rivicycline |
| Last Modified | Aug 20 2021 |
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